Cas no 1360363-81-0 (Octahydro-2-[(4-methoxyphenyl)methyl]-1H-Pyrrolo[3,4-c]pyridine)

• Product Name: Octahydro-2-[(4-methoxyphenyl)methyl]-1H-Pyrrolo[3,4-c]pyridine
• CAS No: 1360363-81-0
• MF: C₁₅H₂₂N₂O
• MW: 246.347983837128
• CID: 2110227
• Update Time: 2023-08-03

Octahydro-2-[(4-methoxyphenyl)methyl]-1H-Pyrrolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

• octahydro-2-[(4-methoxyphenyl)methyl]-1H-Pyrrolo[3,4-c]pyridine
• Octahydro-2-[(4-methoxyphenyl)methyl]-1H-Pyrrolo[3,4-c]pyridine

• Inchi： 1S/C15H22N2O/c1-18-15-4-2-12(3-5-15)9-17-10-13-6-7-16-8-14(13)11-17/h2-5,13-14,16H,6-11H2,1H3
• InChI Key： FUDDCZSYXZHRSG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1CC2CNCCC2C1

Computed Properties

• Exact Mass: 246.173
• Monoisotopic Mass: 246.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5